Cas no 87802-99-1 (Propanedioic acid, (6-bromo-1-ethenylhexyl)-, dimethyl ester)

• Product name: Propanedioic acid, (6-bromo-1-ethenylhexyl)-, dimethyl ester
• CAS No: 87802-99-1
• MF: C₁₃H₂₁BrO₄
• MW: 321.20744395256
• CID: 652183
• PubChem ID: 13217838

Propanedioic acid, (6-bromo-1-ethenylhexyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• dimethyl 2-(8-bromooct-1-en-3-yl)propanedioate
• Propanedioic acid, (6-bromo-1-ethenylhexyl)-, dimethyl ester
• Dimethyl (8-bromooct-1-en-3-yl)propanedioate
• DTXSID20529107
• 87802-99-1

• Inchi： InChI=1S/C13H21BrO4/c1-4-10(8-6-5-7-9-14)11(12(15)17-2)13(16)18-3/h4,10-11H,1,5-9H2,2-3H3
• InChI Key： YHPFUZAQHUWHKN-UHFFFAOYSA-N
• SMILES： COC(=O)C(C(CCCCCBr)C=C)C(=O)OC

Computed Properties

• Exact Mass: 320.06232g/mol
• Monoisotopic Mass: 320.06232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų